molecular formula C13H21ClN4O2S B8356742 (2-{4-[(6-Chloropyridin-3-yl)sulfonyl]piperazin-1-yl}ethyl)dimethylamine

(2-{4-[(6-Chloropyridin-3-yl)sulfonyl]piperazin-1-yl}ethyl)dimethylamine

Cat. No.: B8356742
M. Wt: 332.85 g/mol
InChI Key: ODWXXJVCDVLFHO-UHFFFAOYSA-N
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Description

(2-{4-[(6-Chloropyridin-3-yl)sulfonyl]piperazin-1-yl}ethyl)dimethylamine is a useful research compound. Its molecular formula is C13H21ClN4O2S and its molecular weight is 332.85 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H21ClN4O2S

Molecular Weight

332.85 g/mol

IUPAC Name

2-[4-(6-chloropyridin-3-yl)sulfonylpiperazin-1-yl]-N,N-dimethylethanamine

InChI

InChI=1S/C13H21ClN4O2S/c1-16(2)5-6-17-7-9-18(10-8-17)21(19,20)12-3-4-13(14)15-11-12/h3-4,11H,5-10H2,1-2H3

InChI Key

ODWXXJVCDVLFHO-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCN1CCN(CC1)S(=O)(=O)C2=CN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of N,N-dimethyl-N-(2-piperazin-1-ylethyl)amine (0.80 g, 5.0 mmol) and triethylamine (1.0 g, 10 mmol) in dichloromethane (7 mL) was added 6-chloropyridine-3-sulfonyl chloride (1.0 g, 5.0 mmol; described in: Naegeli et al. Helv. Chim. Acta, 1938, 21, 1746, 1750) in dichloromethane (3 mL) at room temperature. After stirring over night at room temperature the solvent was removed in vacuo, the residue was partitioned between aqueous sodium hydroxide (2 M), diethyl ether (3×15 mL), and dichloromethane (3×15 mL). The combined extracts were dried (MgSO4), and the solvents were removed in vacuo to afford 1.3 g of the crude product. The residue was purified on a silica gel column using acetonitrile/triethylamine, (90:10), as the eluent to afford 1.0 g (60% yield) of title compound: 1H NMR (CDCl3, 400 MHz) δ 8.73 (d, J=2 Hz, 1H), 7.95 (dd, J=8, 2 Hz, 1H), 7.48 (d, J=8 Hz, 1H), 3.08 (t, J=5 Hz, 4H), 2.56 (t, J=5 Hz, 4H), 2.47 (t, J=7 Hz, 2H), 2.35 (t, J=7 Hz, 2H), 2.19 (s, 3H); 13C NMR (CDCl3, 100 MHz) δ 155.8, 148.8, 137.8, 131.3, 124.6, 56.7, 56.0, 52.4, 45.8, 45.8.
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